Glycerol 1,2-di-(9Z-octadecenoate) 3-octadecanoate
Glycerol 1,2-di-(9Z-octadecenoate) 3-octadecanoate
Glycerol 1, 2-di-(9Z-octadecenoate) 3-octadecanoate, also known as 1, 2-dioleoyl-3-octadecanoylglycerol or a, b-dioleostearin, belongs to the class of organic compounds known as triacylglycerols. These are glycerides consisting of three fatty acid chains covalently bonded to a glycerol molecule through ester linkages. Glycerol 1, 2-di-(9Z-octadecenoate) 3-octadecanoate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Glycerol 1, 2-di-(9Z-octadecenoate) 3-octadecanoate has been found in human adipose tissue tissue, and has also been primarily detected in blood. Within the cell, glycerol 1, 2-di-(9Z-octadecenoate) 3-octadecanoate is primarily located in the membrane (predicted from logP) and adiposome. Outside of the human body, glycerol 1, 2-di-(9Z-octadecenoate) 3-octadecanoate can be found in fats and oils. This makes glycerol 1, 2-di-(9Z-octadecenoate) 3-octadecanoate a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
113829-10-0
VCID:
VC0039318
InChI:
InChI=1S/C57H106O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-55(58)61-52-54(63-57(60)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)53-62-56(59)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h25,27-28,30,54H,4-24,26,29,31-53H2,1-3H3/b28-25+,30-27+
SMILES:
CCCCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCC=CCCCCCCCC)OC(=O)CCCCCCCC=CCCCCCCCC
Molecular Formula:
C57H106O6
Molecular Weight:
887.4 g/mol
Glycerol 1,2-di-(9Z-octadecenoate) 3-octadecanoate
CAS No.: 113829-10-0
Main Products
VCID: VC0039318
Molecular Formula: C57H106O6
Molecular Weight: 887.4 g/mol
| CAS No. | 113829-10-0 |
|---|---|
| Product Name | Glycerol 1,2-di-(9Z-octadecenoate) 3-octadecanoate |
| Molecular Formula | C57H106O6 |
| Molecular Weight | 887.4 g/mol |
| IUPAC Name | 2,3-bis[[(E)-octadec-9-enoyl]oxy]propyl octadecanoate |
| Standard InChI | InChI=1S/C57H106O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-55(58)61-52-54(63-57(60)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)53-62-56(59)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h25,27-28,30,54H,4-24,26,29,31-53H2,1-3H3/b28-25+,30-27+ |
| Standard InChIKey | RYNHWWNZNIGDAQ-WGSDILPMSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCC/C=C/CCCCCCCC)OC(=O)CCCCCCC/C=C/CCCCCCCC |
| SMILES | CCCCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCC=CCCCCCCCC)OC(=O)CCCCCCCC=CCCCCCCCC |
| Canonical SMILES | CCCCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCC=CCCCCCCCC)OC(=O)CCCCCCCC=CCCCCCCCC |
| Melting Point | 22.5-23.5°C |
| Physical Description | Solid |
| Description | Glycerol 1, 2-di-(9Z-octadecenoate) 3-octadecanoate, also known as 1, 2-dioleoyl-3-octadecanoylglycerol or a, b-dioleostearin, belongs to the class of organic compounds known as triacylglycerols. These are glycerides consisting of three fatty acid chains covalently bonded to a glycerol molecule through ester linkages. Glycerol 1, 2-di-(9Z-octadecenoate) 3-octadecanoate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Glycerol 1, 2-di-(9Z-octadecenoate) 3-octadecanoate has been found in human adipose tissue tissue, and has also been primarily detected in blood. Within the cell, glycerol 1, 2-di-(9Z-octadecenoate) 3-octadecanoate is primarily located in the membrane (predicted from logP) and adiposome. Outside of the human body, glycerol 1, 2-di-(9Z-octadecenoate) 3-octadecanoate can be found in fats and oils. This makes glycerol 1, 2-di-(9Z-octadecenoate) 3-octadecanoate a potential biomarker for the consumption of this food product. |
| PubChem Compound | 6182417 |
| Last Modified | Nov 11 2021 |
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